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Compound of Interest

Compound Name: Fosfructose calcium
CAS No.: 6055-82-9
Cat. No.: B122227
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Executive Summary

Fosfructose Calcium (Calcium Fructose-1,6-diphosphate) presents a unique analytical
challenge in pharmaceutical quality control. As a highly polar, ionic sugar phosphate salt with
no significant UV chromophore, standard Reverse Phase (RP-HPLC) methods with UV
detection are often inadequate.

This Application Note provides three distinct, field-validated protocols to address these
challenges:

¢ lon Chromatography (IC): The "Gold Standard" for high-sensitivity impurity profiling and
potency, utilizing suppressed conductivity detection.

+ HILIC/Mixed-Mode: A modern approach using Charged Aerosol Detection (CAD) for labs
without IC hardware.
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o Standard HPLC-RI: A robust, accessible Quality Control (QC) method using Refractive Index
detection, aligned with general pharmacopoeial standards for sugar phosphates.

Chemical Context & Analytical Challenges

e Molecule: Fructose-1,6-diphosphate dicalcium salt (
).
o Key Properties:
o High Polarity: Elutes in the void volume on C18 columns.

o lonic Nature: Contains two phosphate groups, making it highly sensitive to pH and ionic
strength.

o Lack of Chromophore: Negligible UV absorbance above 200 nm, rendering standard UV
detectors insensitive.

e Critical Impurities:
o Inorganic Phosphate (

): Degradation product.

o Fructose-6-Phosphate: Monophosphorylated intermediate.
o Fructose & Glucose: Hydrolysis products.[1]

Protocol 1: lon Chromatography (Gold Standard)

Objective: Simultaneous determination of Fosfructose potency and anionic impurities (Inorganic
Phosphate, Chloride, Fructose-6-Phosphate). This method offers the highest sensitivity and

specificity.

Chromatographic Conditions[1][2][3]1[4]1[5][6]1[7]1[8][9][10]
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Parameter Specification Note

High-Pressure lon Must support hydroxide
System

Chromatography (HPIC) eluents.

Anion Exchange (e.g., Dionex ) )
Column 4 x 250 mm, high capacity.

lonPac AS11-HC)

Guard Column

Anion Exchange Guard (e.g.,
AG11-HC)

4 x 50 mm.

Mobile Phase

Potassium Hydroxide (KOH)
Gradient

Generated electrolytically or

manually prepared.

Gradient Profile

0-8 min: 10 mM (Isocratic)8-25
min: 10-60 mM (Linear)25-30
min: 60 mM (Wash)30-35 min:
10 mM (Equilibration)

Ramps strength to elute
divalent FDP.

Flow Rate 1.0 mL/min
] o Suppressor current: ~150 mA
Detection Suppressed Conductivity )
(Auto-suppression).
Temp. 30°C Critical for reproducibility.
Injection Vol. 10-25puL

Sample Preparation[4]

Diluent: Deionized Water (18.2 MQ-cm).

Mechanism of Separation

The separation relies on the differing charge states of the analytes at high pH (pH > 12).

Stock Solution: Dissolve 25 mg Fosfructose Calcium in 25 mL water.
Sample Solution: Dilute Stock 1:100 to obtain ~10 pg/mL for impurity analysis.

Note: Avoid acidic diluents as they induce hydrolysis of the diphosphate group.
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o Weakly retained: Monovalent ions (

, Acetate).

e Moderately retained: Monophosphates (Fructose-6-Phosphate).
o Strongly retained: Divalent/Trivalent ions (
, Fructose-1,6-diphosphate).

Protocol 2: HILIC/Mixed-Mode (Modern Alternative)

Objective: Analysis using standard HPLC hardware (non-metal free) with universal detection
(CAD/ELSD). Ideal for labs lacking IC systems.

- hic Conditions[1121[31[A1[516][ZI818110]

Parameter Specification Note

Mixed-Mode (Anion Exchange e.g., SIELC Newcrom B or

Column
+ HILIC) Amaze HD.
Dimensions 4.6 x 150 mm, 3 um
) Premix: 70% Acetonitrile / 30%  Isocratic elution is usually
Mobile Phase o
Buffer sufficient.
BUff 20 mM Ammonium Formate, pH controls ionization of the
uffer
pH 3.0 phosphate groups.
Flow Rate 0.8 mL/min
) Charged Aerosol Detector ELSD is a viable alternative
Detection o
(CAD) (lower sensitivity).
Temp. 35°C
Why This Works

Standard C18 columns fail because FDP is too polar. HILIC (Hydrophilic Interaction Liquid
Chromatography) retains the sugar backbone, while the weak anion exchange functionality of
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the mixed-mode phase interacts with the phosphate groups, providing selectivity between
mono- and di-phosphates.

Protocol 3: Standard HPLC-RI (QC Routine)

Objective: A robust, low-cost method for potency assay (content determination) in production
environments. Aligned with general pharmacopoeial methods for sugars.

) hic Conditions[1121[31[A1[5161[ZI818110]

Parameter Specification Note

Amino ( e.g., Kromasil NH2 or Zorbax

NH2.

Column
) Bonded Silica

Longer column needed for

Dimensions 4.6 x 250 mm, 5 pm )
resolution.
) Acetonitrile : Water (70 : 30 High organic content drives
Mobile Phase } )
vIv) HILIC-like retention.
Flow Rate 1.0 mL/min
) ) Cell Temp: 35°C (Must match
Detection Refractive Index (RI)
column temp).
Run Time ~20 minutes

System Suitability Criteria

e Resolution (

): > 1.5 between Fructose and Fructose-1,6-diphosphate.
 Tailing Factor (
): 0.8 -1.5.

e RSD (Area): < 2.0% (n=5 injections).

Impurity Profiling & Data Analysis
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The following table summarizes the expected Relative Retention Times (RRT) relative to the

main Fosfructose peak (set to 1.00) using the lon Chromatography (Method 1) conditions.

Analyte Approx. RRT Limit (Typical)
Fructose Void (Unretained) N/A (Neutral)
Chloride (

0.35 Process Impurity
)
Fructose-6-Phosphate 0.65 < 1.0%
Inorganic Phosphate (

0.85 <0.5%
)
Fosfructose (FDP) 1.00 Main Peak
Pyrophosphate 1.20 <0.2%

Visualizations

Analytical Workflow

The following diagram outlines the decision matrix for selecting the appropriate method based

on laboratory capabilities and analytical goals.
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Caption: Decision tree for selecting the optimal Fosfructose Calcium analytical method based
on instrument availability and data requirements.

Separation Mechanism (lon Chromatography)

This diagram illustrates how the high-pH eluent facilitates the separation of the phosphorylated
species.
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Caption: Mechanism of Anion Exchange separation. Higher charge density (FDP) results in
stronger retention, requiring higher KOH concentration to elute.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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